Cas no 93345-21-2 (4-(Methylsulfonamido)benzene-1-sulfonyl chloride)

• Product Name: 4-(Methylsulfonamido)benzene-1-sulfonyl chloride
• CAS No: 93345-21-2
• MF: C₇H₈ClNO₄S₂
• MW: 269.72571849823
• MDL: MFCD09048309
• CID: 752741
• PubChem ID: 13462038
• Update Time: 2025-07-22

4-(Methylsulfonamido)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Methylsulfonamido)benzene-1-sulfonyl chloride
• 4-(methanesulfonamido)benzenesulfonyl chloride
• MFCD09048309
• WHPYBOQWWLLDDH-UHFFFAOYSA-N
• 4-[(Methanesulfonyl)amino]benzene-1-sulfonyl chloride
• 4-(Methylsulfonamido)benzene-1-sulfonylchloride
• 93345-21-2
• EN300-51714
• DTXSID10541414
• AKOS000132303
• CS-0250640
• 4-methylsulfonamidobenzenesulfonyl chloride
• SCHEMBL8415404
• 4-methanesulfonamidobenzene-1-sulfonyl chloride
• 4-[(methylsulfonyl)amino]benzenesulfonyl chloride

• MDL： MFCD09048309
• Inchi： 1S/C7H8ClNO4S2/c1-14(10,11)9-6-2-4-7(5-3-6)15(8,12)13/h2-5,9H,1H3
• InChI Key： WHPYBOQWWLLDDH-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)NS(C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 268.9583278g/mol
• Monoisotopic Mass: 268.9583278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 97.1Ų

Additional information on 4-(Methylsulfonamido)benzene-1-sulfonyl chloride

Recent Advances in the Application of 4-(Methylsulfonamido)benzene-1-sulfonyl chloride (CAS: 93345-21-2) in Chemical Biology and Pharmaceutical Research

4-(Methylsulfonamido)benzene-1-sulfonyl chloride (CAS: 93345-21-2) is a sulfonyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting sulfonamide-based therapeutics. Recent studies have highlighted its role in the development of enzyme inhibitors, prodrugs, and covalent protein modifiers, making it a valuable tool in drug discovery and chemical biology.

One of the most notable applications of 4-(Methylsulfonamido)benzene-1-sulfonyl chloride is its use in the design of covalent inhibitors for serine proteases and other nucleophilic enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in generating irreversible inhibitors of thrombin, a critical target in anticoagulant therapy. The study revealed that the sulfonyl chloride moiety facilitates selective covalent binding to the active-site serine residue, leading to potent and long-lasting inhibition. This finding opens new avenues for the development of next-generation anticoagulants with improved pharmacokinetic properties.

In addition to its role in covalent inhibition, 4-(Methylsulfonamido)benzene-1-sulfonyl chloride has been employed in the synthesis of sulfonamide-based prodrugs. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described its use in the development of pH-sensitive prodrugs for targeted drug delivery. The researchers utilized the compound's reactivity to conjugate with amine-containing drugs, resulting in prodrugs that release the active moiety selectively in acidic environments, such as tumor tissues. This approach enhances drug specificity and reduces off-target effects, addressing a major challenge in cancer chemotherapy.

Another emerging application of 4-(Methylsulfonamido)benzene-1-sulfonyl chloride is in chemical proteomics, where it serves as a reactive handle for labeling and identifying nucleophilic residues in proteins. A 2023 study in Nature Chemical Biology showcased its utility in profiling the reactivity of cysteine residues across the human proteome. The sulfonyl chloride group reacts selectively with cysteine thiols under physiological conditions, enabling the identification of druggable cysteine sites in disease-relevant proteins. This technique has significant implications for target discovery and covalent drug development.

Despite its promising applications, challenges remain in the handling and storage of 4-(Methylsulfonamido)benzene-1-sulfonyl chloride due to its hydrolytic instability. Recent advancements in formulation strategies, such as encapsulation in moisture-resistant matrices, have improved its shelf-life and handling properties. Furthermore, computational studies have provided insights into its reactivity patterns, aiding in the rational design of derivatives with enhanced stability and selectivity.

In conclusion, 4-(Methylsulfonamido)benzene-1-sulfonyl chloride (CAS: 93345-21-2) continues to be a valuable building block in chemical biology and pharmaceutical research. Its unique reactivity profile enables diverse applications, from covalent inhibitor design to targeted drug delivery and chemical proteomics. Ongoing research aims to expand its utility while addressing practical challenges, positioning it as a key player in the development of innovative therapeutic strategies.